2-hydroxy-N,3-dimethyl-N-(4-methylphenyl)benzamide

• IUPAC Name: 2-hydroxy-N,3-dimethyl-N-(4-methylphenyl)benzamide
• InChI: InChI=1S/C16H17NO2/c1-11-7-9-13(10-8-11)17(3)16(19)14-6-4-5-12(2)15(14)18/h4-10,18H,1-3H3
• InChI Key: KVIZCIYADUFVNS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N(C)C(=O)C2=CC=CC(=C2O)C
• Molecular Formula: C16H17NO2
• Molecular Weight: 255.31 g/mol

Description

2-hydroxy-N,3-dimethyl-N-(4-methylphenyl)benzamide, also known as HDMA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, biochemistry, and material science. HDMA is a derivative of benzamide, which is a class of organic compounds that are widely used as intermediates in the synthesis of various pharmaceuticals and agrochemicals.

Mechanism of Action

2-hydroxy-N,3-dimethyl-N-(4-methylphenyl)benzamide acts as a potent HDAC inhibitor by binding to the active site of the enzyme and preventing it from deacetylating histone proteins. Histone acetylation is a critical post-translational modification that regulates gene expression by altering the chromatin structure. HDAC inhibitors such as 2-hydroxy-N,3-dimethyl-N-(4-methylphenyl)benzamide can induce hyperacetylation of histones, leading to the activation of tumor suppressor genes and the inhibition of oncogenes.
Biochemical and Physiological Effects:
2-hydroxy-N,3-dimethyl-N-(4-methylphenyl)benzamide has been shown to induce cell cycle arrest and apoptosis in cancer cells by upregulating the expression of pro-apoptotic genes and downregulating the expression of anti-apoptotic genes. 2-hydroxy-N,3-dimethyl-N-(4-methylphenyl)benzamide has also been shown to inhibit the migration and invasion of cancer cells by suppressing the expression of matrix metalloproteinases (MMPs), which are enzymes that degrade the extracellular matrix and promote tumor metastasis.

Advantages and Limitations for Lab Experiments

2-hydroxy-N,3-dimethyl-N-(4-methylphenyl)benzamide has several advantages as a research tool, including its potency, selectivity, and ease of synthesis. 2-hydroxy-N,3-dimethyl-N-(4-methylphenyl)benzamide is highly potent against cancer cells at low micromolar concentrations, making it a valuable tool for studying the molecular mechanisms of cancer cell growth and survival. 2-hydroxy-N,3-dimethyl-N-(4-methylphenyl)benzamide is also highly selective for HDACs, with minimal off-target effects on other enzymes or proteins. However, 2-hydroxy-N,3-dimethyl-N-(4-methylphenyl)benzamide has some limitations as a research tool, including its poor solubility in aqueous solutions and its potential toxicity to normal cells at high concentrations.

Future Directions

There are several future directions for the research and development of 2-hydroxy-N,3-dimethyl-N-(4-methylphenyl)benzamide and its derivatives. One area of interest is the optimization of 2-hydroxy-N,3-dimethyl-N-(4-methylphenyl)benzamide's pharmacokinetic properties, such as its solubility, stability, and bioavailability. Another area of interest is the identification of novel HDAC inhibitors based on the structure of 2-hydroxy-N,3-dimethyl-N-(4-methylphenyl)benzamide, which could lead to the discovery of more potent and selective anticancer agents. Finally, the application of 2-hydroxy-N,3-dimethyl-N-(4-methylphenyl)benzamide in material science, such as in the development of novel polymers or coatings, is also an area of potential future research.

Synthesis Methods

The synthesis of 2-hydroxy-N,3-dimethyl-N-(4-methylphenyl)benzamide involves the reaction between 4-methylacetanilide and 2,3-epoxypropyltrimethylammonium chloride in the presence of a base catalyst. The resulting product is then hydrolyzed to obtain 2-hydroxy-N,3-dimethyl-N-(4-methylphenyl)benzamide in high yield and purity. The synthesis of 2-hydroxy-N,3-dimethyl-N-(4-methylphenyl)benzamide is relatively straightforward and can be easily scaled up for industrial production.

Scientific Research Applications

2-hydroxy-N,3-dimethyl-N-(4-methylphenyl)benzamide has been extensively studied for its potential applications in medicinal chemistry. It has been shown to exhibit potent antitumor activity against various cancer cell lines, including breast, lung, and colon cancer. 2-hydroxy-N,3-dimethyl-N-(4-methylphenyl)benzamide works by inhibiting the activity of histone deacetylases (HDACs), which are enzymes that play a critical role in the regulation of gene expression. HDAC inhibitors have emerged as a promising class of anticancer agents due to their ability to induce apoptosis (programmed cell death) and inhibit angiogenesis (the formation of new blood vessels).